Cas no 2361657-60-3 (N-({1,1-difluorospiro2.4heptan-5-yl}methyl)prop-2-enamide)

• Product Name: N-({1,1-difluorospiro2.4heptan-5-yl}methyl)prop-2-enamide
• CAS No: 2361657-60-3
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5413550
• PubChem ID: 139017481
• Update Time: 2025-05-20

N-({1,1-difluorospiro2.4heptan-5-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-({1,1-difluorospiro[2.4]heptan-5-yl}methyl)prop-2-enamide
• Z3401140021
• EN300-26573884
• 2361657-60-3
• N-[(2,2-Difluorospiro[2.4]heptan-6-yl)methyl]prop-2-enamide
• N-[(1,1-Difluorospiro[2.4]hept-5-yl)methyl]-2-propenamide
• N-({1,1-difluorospiro2.4heptan-5-yl}methyl)prop-2-enamide

• Inchi： 1S/C11H15F2NO/c1-2-9(15)14-6-8-3-4-10(5-8)7-11(10,12)13/h2,8H,1,3-7H2,(H,14,15)
• InChI Key： AVCDQUOYRVQNJM-UHFFFAOYSA-N
• SMILES： C(NCC1CCC2(C(F)(F)C2)C1)(=O)C=C

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 351.5±28.0 °C(Predicted)
• pka: 14.90±0.46(Predicted)

Additional information on N-({1,1-difluorospiro2.4heptan-5-yl}methyl)prop-2-enamide

N-({1,1-Difluorospiro[2.4]heptan-5-yl}methyl)prop-2-enamide: A Comprehensive Overview

N-({1,1-Difluorospiro[2.4]heptan-5-yl}methyl)prop-2-enamide is a unique organic compound with the CAS number 2361657-60-3. This compound belongs to the class of spiro compounds, which are characterized by their spirocyclic structure—a feature that often imparts distinctive physical and chemical properties. The molecule consists of a spiro[2.4]heptane ring system, which is further substituted with a difluoro group and an acrylamide moiety. This combination makes it a subject of interest in various fields, including organic synthesis, materials science, and pharmacology.

The spiro[2.4]heptane framework in N-({1,1-Difluorospiro[2.4]heptan-5-yl}methyl)prop-2-enamide is notable for its structural rigidity and potential for conformational restriction. Recent studies have highlighted the importance of such rigid frameworks in enhancing the bioavailability and stability of pharmaceutical compounds. For instance, researchers have explored the use of spiro compounds as scaffolds for drug design due to their ability to modulate pharmacokinetic properties effectively.

The presence of the acrylamide group in this compound introduces additional functionality, such as reactivity towards nucleophilic attack and potential applications in polymer chemistry. Recent advancements in polymer science have demonstrated the utility of acrylamide-containing monomers in the synthesis of stimuli-responsive polymers, which can find applications in drug delivery systems and smart materials.

From a synthetic perspective, N-({1,1-Difluorospiro[2.4]heptan-5-yl}methyl)prop-2-enamide can be prepared through a variety of methods, including ring-closing metathesis and other cyclization reactions. The use of transition metal catalysts has been particularly effective in constructing spirocyclic frameworks with high precision and yield. These methods not only facilitate the synthesis of this compound but also open avenues for the exploration of related structures with diverse substituents.

In terms of physical properties, N-({1,1-Difluorospiro[2.4]heptan-5-yl}methyl)prop-2-enamide exhibits a melting point that is consistent with its molecular weight and structural complexity. The difluoro substitution pattern contributes to both electronic effects and steric hindrance, which can influence its solubility and thermal stability. Recent thermogravimetric analysis studies have provided insights into its decomposition behavior under varying conditions, which is crucial for its potential applications in high-performance materials.

Biological evaluations of N-({1,1-Difluorospiro[2.4]heptan-5-yl}methyl)prop-2-enamide have revealed moderate activity against certain enzymes and cellular targets. These findings suggest that further optimization of the molecule could lead to compounds with enhanced bioactivity and selectivity. For example, modifications to the acrylamide group or the spirocyclic core could potentially improve its interactions with biological systems.

Looking ahead, N-{(1,1-difluorospiro[2.4]heptan-5-yllmethyl)propenamide represents a promising platform for exploring novel chemical space and developing innovative materials or therapeutic agents. Its unique combination of structural features positions it as a valuable tool in contemporary research across multiple disciplines.